Cas no 2287286-43-3 (6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole)

6-Chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole is a fluorinated and chlorinated benzotriazole derivative with a substituted pyrrolidine moiety. This heterocyclic compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural features, including the electron-withdrawing effects of the chloro and fluoro substituents and the steric influence of the 1-methylpyrrolidinylmethyl group. Its rigid benzotriazole core enhances stability, while the functionalized side chain may facilitate further derivatization. The compound's reactivity and selectivity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting specific enzymatic or receptor interactions. Proper handling under controlled conditions is advised due to its reactive nature.
6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole structure
2287286-43-3 structure
Product Name:6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
CAS No:2287286-43-3
MF:C12H14ClFN4
MW:268.717764377594
CID:6406825
PubChem ID:165976137
Update Time:2025-10-11

6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • EN300-6749249
    • 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
    • 2287286-43-3
    • Inchi: 1S/C12H14ClFN4/c1-17-3-2-8(6-17)7-18-12-4-9(13)10(14)5-11(12)15-16-18/h4-5,8H,2-3,6-7H2,1H3
    • InChI Key: HAMGNJGKZFAZPY-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)N(CC1CN(C)CC1)N=N2)F

Computed Properties

  • Exact Mass: 268.0891023g/mol
  • Monoisotopic Mass: 268.0891023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34Ų

6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole Pricemore >>

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6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole Related Literature

Additional information on 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287286-43-3)

The compound 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287286-43-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and the 1-methylpyrrolidin-3-yl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of oncology and neurology.

One of the key reasons for the growing interest in 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole is its ability to interact with biological targets selectively. The presence of both chloro and fluoro substituents enhances its binding affinity, while the 1-methylpyrrolidin-3-yl group contributes to its solubility and bioavailability. These properties align with current trends in drug discovery, where researchers prioritize compounds with improved pharmacokinetic profiles.

In recent years, the demand for benzotriazole derivatives has surged due to their versatility in medicinal chemistry. Users frequently search for terms like "benzotriazole applications" and "fluoro-chloro substituted heterocycles," reflecting the compound's relevance in cutting-edge research. Additionally, questions such as "how to synthesize 6-chloro-5-fluoro-1,2,3-benzotriazole derivatives" highlight the need for detailed synthetic protocols, which are often discussed in academic forums and patent literature.

The synthesis of 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole typically involves multi-step reactions, starting from commercially available 5-fluoro-6-chloro-1H-benzotriazole. The introduction of the 1-methylpyrrolidin-3-yl moiety requires careful optimization to ensure high yield and purity. Researchers often employ techniques like N-alkylation and catalytic hydrogenation to achieve the desired product. These methods are frequently explored in response to queries like "best practices for N-alkylation of benzotriazoles."

Beyond pharmaceuticals, 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole has potential applications in material science. Its robust aromatic system and functional groups make it suitable for designing advanced polymers and coatings. Searches for "benzotriazole-based materials" and "fluoro-substituted polymers" underscore this emerging interest. The compound's stability under various conditions also makes it a candidate for high-performance materials in electronics and optics.

Safety and handling of 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole are critical considerations in laboratory settings. While it is not classified as hazardous under standard regulations, proper precautions such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. This aligns with frequently searched topics like "safe handling of heterocyclic compounds" and "lab safety for fluorinated chemicals."

In conclusion, 6-chloro-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287286-43-3) represents a fascinating area of research with broad implications across multiple industries. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in drug development and advanced materials. As interest in benzotriazole chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.

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